5-chloro-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C17H15ClN4O4/c1-26-13-5-4-10(18)9-12(13)15(23)20-7-8-22-16(24)11-3-2-6-19-14(11)21-17(22)25/h2-6,9H,7-8H2,1H3,(H,20,23)(H,19,21,25)
• InChI Key: AOCDVLJSZKTMRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCCN2C(=O)C3=C(NC2=O)N=CC=C3
• Molecular Formula: C17H15ClN4O4
• Molecular Weight: 374.8 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For example, a study on 4-aminopyrrolo[2,3-d]pyrimidine derivatives mentioned the use of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and appropriate amines dissolved in isopropanol. The mixtures were refluxed for 12–48 hours, allowed to reach room temperature, and water was added to precipitate out the products.

Scientific Research Applications

Synthesis and Derivative Compounds

Researchers have been actively engaged in synthesizing novel compounds derived from "5-chloro-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-methoxybenzamide" and similar structures, aiming to explore their potential applications. For instance, a study reported the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, which exhibited analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020). Another research focused on designing, synthesizing, and evaluating the antiproliferative activity of a compound, demonstrating significant inhibition against several human cancer cell lines (Huang et al., 2020).

Crystal Structure and Theoretical Analysis

Understanding the crystal structure and performing theoretical analysis are crucial for determining the pharmacological potential of a compound. A study on "N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide" provided insights into its crystal structure, density functional theory (DFT) calculations, and its promising anticancer activity, highlighting the importance of structural analysis in drug development (Huang et al., 2020).

Future Directions

The future research directions for this compound could include further investigation into its synthesis, chemical reactivity, and potential biological activity. Given the antitubercular activity of similar compounds, it could be interesting to explore this compound’s potential as a new antitubercular agent.

Mechanism of Action

Mode of Action

The exact mode of action of the compound is currently unknown. Based on its structural similarity to other pyrrolopyrimidine derivatives, it may interact with its targets by binding to active sites, leading to changes in the targets’ function .

Biochemical Pathways

The compound may affect various biochemical pathways depending on its targets. For instance, if the targets are enzymes, the compound could inhibit or enhance their activity, leading to alterations in the downstream effects of these pathways .

Pharmacokinetics

The compound’s molecular weight is less than 400, suggesting it may have good bioavailability

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, the compound’s activity may be affected by the pH of the environment, as pH can influence the ionization state of the compound and its targets .